Cas no 2411227-15-9 (2-Chloro-N-[(5-oxo-1-phenylpyrrolidin-3-yl)methyl]propanamide)

• Product Name: 2-Chloro-N-[(5-oxo-1-phenylpyrrolidin-3-yl)methyl]propanamide
• CAS No: 2411227-15-9
• MF: C₁₄H₁₇ClN₂O₂
• MW: 280.749982595444
• CID: 5911499
• PubChem ID: 146105412
• Update Time: 2025-06-14

2-Chloro-N-[(5-oxo-1-phenylpyrrolidin-3-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-((5-oxo-1-phenylpyrrolidin-3-yl)methyl)propanamide
• 2-Chloro-N-[(5-oxo-1-phenylpyrrolidin-3-yl)methyl]propanamide
• EN300-7560311
• 2411227-15-9
• Z3254195189

• Inchi： 1S/C14H17ClN2O2/c1-10(15)14(19)16-8-11-7-13(18)17(9-11)12-5-3-2-4-6-12/h2-6,10-11H,7-9H2,1H3,(H,16,19)
• InChI Key： YKNJWTDRHONKTR-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCC1CC(N(C2C=CC=CC=2)C1)=O)=O

Computed Properties

• Exact Mass: 280.0978555g/mol
• Monoisotopic Mass: 280.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.4Ų

Additional information on 2-Chloro-N-[(5-oxo-1-phenylpyrrolidin-3-yl)methyl]propanamide

Comprehensive Overview of 2-Chloro-N-[(5-oxo-1-phenylpyrrolidin-3-yl)methyl]propanamide (CAS No. 2411227-15-9)

2-Chloro-N-[(5-oxo-1-phenylpyrrolidin-3-yl)methyl]propanamide, identified by its CAS number 2411227-15-9, is a specialized organic compound garnering significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a pyrrolidinone core with a chloropropanamide side chain, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its potential as a bioactive scaffold, with studies exploring its interactions with various enzymatic targets.

The compound's IUPAC name reflects its intricate architecture: a phenyl-substituted pyrrolidinone moiety linked to a chlorinated propanamide group. This hybrid structure positions it as a promising candidate for developing small-molecule modulators, especially in neurological and metabolic disorder research. Recent literature highlights its relevance in studying protein-ligand interactions, with computational models suggesting favorable binding affinities to certain GPCR targets.

From a synthetic chemistry perspective, CAS 2411227-15-9 exemplifies modern structure-activity relationship (SAR) optimization techniques. Its chloroacetamide segment provides a reactive handle for further derivatization, while the 5-oxopyrrolidine ring offers conformational rigidity – a sought-after combination in fragment-based drug design. Analytical characterization typically involves HPLC-MS and NMR spectroscopy, with the chloro-substituent producing distinctive signals in both techniques.

Current research trends involving this compound intersect with several hot topics in life sciences: targeted protein degradation, allosteric modulator development, and metabolite analog synthesis. Its structural features make it particularly relevant for investigating enzyme inhibition mechanisms, with preliminary studies suggesting potential applications in modulating kinase signaling pathways. The phenylpyrrolidinone component shares pharmacophoric elements with several clinically validated central nervous system agents.

In material science applications, derivatives of 2-Chloro-N-[(5-oxo-1-phenylpyrrolidin-3-yl)methyl]propanamide have shown promise as molecular building blocks for functionalized polymers. The compound's dual functionality (chloro and amide groups) enables diverse polymerization strategies, while the aromatic system contributes to π-stacking interactions in supramolecular assemblies. These properties are being explored for developing advanced biomaterials with tailored mechanical and electronic characteristics.

Quality control protocols for this compound emphasize rigorous chiral purity assessment due to its stereocenter-containing structure. Modern chiral separation techniques like HPLC with polysaccharide columns are typically employed to ensure enantiomeric purity, particularly important for pharmacological evaluation. Stability studies indicate optimal storage under inert atmosphere at low temperatures to preserve its chemical integrity.

The synthesis of CAS 2411227-15-9 typically involves multi-step organic transformations, with key steps including N-alkylation of the pyrrolidinone precursor and subsequent amide coupling with chloropropionic acid derivatives. Recent methodological improvements have focused on green chemistry principles, such as catalyst recycling and solvent minimization, addressing growing industry demands for sustainable synthesis practices.

From a regulatory standpoint, this compound falls under general laboratory chemical classifications, with handling precautions typical for organic amides and chlorinated compounds. Proper personal protective equipment including gloves and eye protection is recommended during manipulation. Material Safety Data Sheets (MSDS) provide detailed guidance on safe handling procedures and waste disposal methods compliant with environmental regulations.

Emerging applications explore its potential as a crystallization additive in protein crystallography, where its molecular structure may help stabilize certain protein conformations. Additionally, its hydrogen-bonding capacity makes it an interesting subject for molecular recognition studies, particularly in designing artificial receptor systems. These diverse applications underscore its versatility across chemical biology disciplines.

Commercial availability of 2-Chloro-N-[(5-oxo-1-phenylpyrrolidin-3-yl)methyl]propanamide has increased in recent years, with suppliers offering both milligram-scale quantities for research purposes and bulk quantities for industrial applications. Pricing structures typically reflect the compound's synthetic complexity and purification requirements, with analytical certificates available to confirm identity and purity through spectroscopic data and chromatographic analysis.

Future research directions likely to involve this compound include exploration of its photophysical properties for sensor development and investigation of its metal-coordination behavior for catalytic applications. The scientific community continues to uncover new dimensions of this structurally intriguing molecule, ensuring its ongoing relevance in cutting-edge chemical research and molecular innovation.